Cas no 1396795-55-3 (2-ethoxy-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide)

• Product Name: 2-ethoxy-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide
• CAS No: 1396795-55-3
• MF: C₂₀H₂₄N₂O₄
• MW: 356.415565490723
• CID: 5830571
• PubChem ID: 71786710
• Update Time: 2025-06-30

2-ethoxy-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]benzamide
• 2-ethoxy-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide
• AKOS024535384
• VU0534519-1
• 2-ethoxy-N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)benzamide
• F6178-6517
• 1396795-55-3

• Inchi： 1S/C20H24N2O4/c1-2-26-18-6-4-3-5-17(18)19(23)21-13-15-7-10-22(11-8-15)20(24)16-9-12-25-14-16/h3-6,9,12,14-15H,2,7-8,10-11,13H2,1H3,(H,21,23)
• InChI Key： PFPXSSPMFBEUNH-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C(C2C=COC=2)=O)CC1)(=O)C1=CC=CC=C1OCC

Computed Properties

• Exact Mass: 356.17360725g/mol
• Monoisotopic Mass: 356.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-ethoxy-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide

Introduction to 2-ethoxy-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide (CAS No. 1396795-55-3) and Its Emerging Applications in Chemical Biology

2-ethoxy-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide, identified by the CAS number 1396795-55-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule belongs to a class of amides characterized by a benzamide core functionalized with an ethoxy group and a piperidine moiety linked to a furan-derived carbonyl group. The intricate scaffold of this compound not only suggests potential biological activity but also opens avenues for further chemical modification and exploration.

The pharmacological relevance of 2-ethoxy-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide stems from its ability to interact with biological targets in a highly specific manner. The presence of the furan ring, which is known for its ability to engage in hydrogen bonding and π-stacking interactions, contributes to the compound's binding affinity and selectivity. Additionally, the piperidine ring introduces a rigid structure that can stabilize the conformation of the molecule, enhancing its interaction with protein targets. These structural features make it an attractive candidate for drug discovery and development.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in various cellular processes and are often implicated in diseases such as cancer, inflammation, and neurodegeneration. The unique structural features of 2-ethoxy-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide make it a promising candidate for modulating PPIs. Specifically, the benzamide moiety has been shown to disrupt hydrophobic interactions within protein interfaces, while the furan-piperidine scaffold can engage in specific hydrogen bonding networks with target proteins.

Recent studies have demonstrated that derivatives of benzamides exhibit potent activity against various therapeutic targets. For instance, modifications of the benzamide core have been explored for their ability to inhibit enzymes such as kinases and phosphodiesterases. The ethoxy group in 2-ethoxy-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide may further enhance solubility and bioavailability, making it more suitable for oral administration. These properties are particularly relevant in the context of developing novel therapeutic agents that require efficient delivery systems.

The synthesis of 2-ethoxy-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the amide bond between the benzoyl chloride derivative and the piperidine-furan intermediate, followed by functionalization with the ethoxy group. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in preclinical studies.

In preclinical research, 2-ethoxy-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide has shown promise as an inhibitor of certain PPIs involved in cancer progression. By disrupting specific protein-protein interactions, this compound can modulate signaling pathways that are critical for tumor growth and survival. Preliminary studies have indicated that it may have synergistic effects when combined with other chemotherapeutic agents, potentially leading to improved treatment outcomes.

The potential therapeutic applications of 2-ethoxy-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide extend beyond oncology. Research is ongoing to explore its efficacy in treating inflammatory diseases and neurodegenerative disorders. The ability of this compound to interact with specific biological targets suggests that it may be useful in modulating inflammatory pathways by inhibiting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). Additionally, its structural features may make it a valuable tool for studying protein-protein interactions in neurodegenerative diseases such as Alzheimer's and Parkinson's.

One of the key challenges in developing small-molecule inhibitors like 2-ethoxy-N-{[1-(furan-3-carbonyl)piperidin-4-y]]methyl}benzamide is achieving optimal balance between potency, selectivity, and pharmacokinetic properties. Computational modeling and high-throughput screening (HTS) techniques have been instrumental in identifying lead compounds with favorable pharmacological profiles. These methods allow researchers to rapidly evaluate thousands of compounds based on their predicted binding affinity and selectivity against target proteins.

The future direction of research on 2-ethoxy-N-{[1-(furan- 3-carbonyl)piperidin -4- y]]methyl}benzamide will likely focus on optimizing its chemical structure to enhance its therapeutic potential. This may involve modifications such as introducing additional functional groups or exploring different scaffolds based on computational predictions. Additionally, investigating its mechanism of action at a molecular level will be crucial for understanding how it interacts with biological targets and modulates cellular processes.

In conclusion,2 -ethoxy -N -{[ 1 -(fur an -3 -carbonyl) -pip eridin -4 - y]]methyl}benzamide (CAS No. 1396795- 55- 3) is a structurally intriguing compound with significant potential for therapeutic applications. Its unique pharmacophoric features make it an attractive candidate for modulating protein-protein interactions, which are critical for various cellular processes. Ongoing research aims to optimize its chemical structure, evaluate its efficacy in preclinical models, and translate these findings into clinical applications. As our understanding of protein-protein interactions continues to grow, compounds like 2 -ethoxy -N -{[ 1 -(fur an -3 -carbonyl) -pip eridin -4